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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B15556333 Get Quote

Flutax-1, a fluorescent derivative of the potent anti-cancer agent paclitaxel (Taxol), serves as

an invaluable tool for the direct visualization and investigation of microtubules in living cells and

in vitro systems.[1][2] By conjugating a fluorescein molecule to paclitaxel, Flutax-1 retains the

microtubule-stabilizing properties of its parent compound while enabling researchers to

observe microtubule dynamics in real-time through fluorescence microscopy.[1][2][3] This guide

provides a comprehensive overview of Flutax-1, including its photophysical properties,

mechanism of action, and detailed protocols for its application in microtubule research.

Physicochemical and Spectroscopic Properties
Flutax-1 is a semisynthetic derivative of paclitaxel, chemically designated as 7-O-[N-(4-

fluoresceincarbonyl)-L-alanyl]taxol.[1] This modification imparts the fluorescence necessary for

its function as a molecular probe.[1] The key quantitative properties of Flutax-1 are summarized

in the table below, providing essential data for experimental design and interpretation.
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Property Value Reference

Excitation Maximum (λex) 495 nm [1][4][5][6][7][8]

Emission Maximum (λem) 520 nm [1][4][5][6][7][8]

Molecular Weight 1283.3 g/mol [1][6][7]

Chemical Formula C71H66N2O21 [1][6]

Binding Affinity (Ka) ~10^7 M^-1 [5][6][7]

Solubility Soluble in DMSO and ethanol [1][6][7]

Purity ≥95% (HPLC) [1]

Appearance Green solid [1]

Mechanism of Action
Similar to its parent compound, Flutax-1 functions as a microtubule-stabilizing agent.[2][5] It

binds with high affinity to the β-tubulin subunit of the αβ-tubulin heterodimers that form

microtubules.[1][2][5] This binding occurs at a specific site on the luminal side of the

microtubule.[1][2] The binding of Flutax-1 promotes the polymerization of tubulin and inhibits

the depolymerization of existing microtubules.[1][2] This stabilization disrupts the dynamic

instability essential for cellular processes like mitosis, leading to cell cycle arrest at the G2/M

phase and ultimately inducing apoptosis.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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